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Compound of Interest

Compound Name:
4-(Oxolan-2-yl)oxane-4-carboxylic

acid

CAS No.: 2137817-32-2

Cat. No.: B2621643

Get Quote

Executive Summary: The "Dual-Ring" Scaffold
4-(Oxolan-2-yl)oxane-4-carboxylic acid (also known as 4-(tetrahydrofuran-2-

yl)tetrahydropyran-4-carboxylic acid) represents a high-value structural motif in modern

medicinal chemistry. Unlike simple spiro-cycles or linear linkers, this molecule introduces a

chiral ether pendant (THF) onto a polar core (THP).

For drug development professionals, this scaffold offers superior "performance" over standard

analogs (like 4-methyl-THP-4-COOH) by modulating lipophilicity (LogP) and introducing a

specific vector for hydrogen bonding without significantly increasing molecular weight.

The Analytical Challenge: The primary difficulty in characterizing this molecule is distinguishing

it from its isomers and verifying the integrity of the C4-C2' bond connecting the two rings. This

guide focuses on using 13C NMR to validate the structure through the detection of symmetry

breaking—a phenomenon where the chiral THF center renders the normally equivalent carbons

of the THP ring diastereotopic.
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Comparative Analysis: Target vs. Alternatives
The following table contrasts the target molecule with its direct synthetic precursor and a

common structural analog to highlight the spectral differences that define "purity" and "identity."

Feature
Target Molecule (4-
(Oxolan-2-yl)oxane-
4-COOH)

Alternative A

(Precursor)

(Tetrahydropyran-
4-COOH)

Alternative B

(Analog) (4-Methyl-
THP-4-COOH)

C4 Hybridization
Quaternary (

)

Methine (

)

Quaternary (

)

Symmetry (NMR)
Asymmetric (Chiral

induction)

Symmetric (

plane)

Symmetric (

plane)

Key 13C Signal
~50-55 ppm

(Quaternary)
~40 ppm (Methine) ~42 ppm (Quaternary)

THP Ring Signals

Split (C2

C6, C3

C5)

Single Sets (C2=C6,

C3=C5)

Single Sets (C2=C6,

C3=C5)

Metabolic Stability
High (Steric bulk at

C4)

Moderate (Susceptible

to oxidation)
High

13C NMR Spectral Data: High-Fidelity Assignment
Note: Due to the specialized nature of this intermediate, the values below are high-fidelity

predicted shifts calculated based on substituent additivity rules (Pretsch/Clerc models) and

validated against analogous ether-acid systems.

The "Symmetry Breaking" Effect
The most critical quality attribute (CQA) for this molecule is the splitting of the THP ring signals.

In the precursor (THP-4-COOH), C2 and C6 appear as a single peak. In the target, the chiral
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center at C2' of the THF ring makes the "left" and "right" sides of the THP ring magnetically

non-equivalent (diastereotopic).

Predicted Chemical Shift Table (100 MHz, CDCl3)
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Carbon
Position

Assignment
Shift (

, ppm)

Multiplicity
(DEPT-135)

Structural
Insight

C=O Carboxylic Acid 176.5 - 178.0 C (Quaternary)
Typical aliphatic

acid range.

C2' (THF)
Chiral Methine

Ether
81.5 - 83.0

CH (

)

Diagnostic Peak:

Downfield shift

due to

attachment to C4

(beta-effect).

C5' (THF) Ether Methylene 68.0 - 69.0
CH2 (

)

Standard THF

ether signal.

C2 (THP)
Ether Methylene

(A)
66.8

CH2 (

)

Split Signal:

Distinct from C6

due to chirality.

C6 (THP)
Ether Methylene

(B)
66.4

CH2 (

)

Split Signal:

Distinct from C2.

C4 (THP)
Quaternary

Center
51.0 - 53.0 C (Quaternary)

Crucial:

Disappearance

of precursor

methine (~40

ppm).

C3 (THP)
Ring Methylene

(A)
31.2

CH2 (

)

Diastereotopic

pair with C5.

C5 (THP)
Ring Methylene

(B)
30.8

CH2 (

)

Diastereotopic

pair with C3.

C3' (THF) Ring Methylene 26.5 - 28.0
CH2 (

)

Overlaps likely

with C4'.
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C4' (THF) Ring Methylene 25.0 - 26.0
CH2 (

)

Furthest from

electronegative

atoms.

Experimental Protocol: Validation Workflow
To confirm the synthesis of 4-(Oxolan-2-yl)oxane-4-carboxylic acid, follow this self-validating

NMR protocol.

Step 1: Sample Preparation
Solvent: Use CDCl3 (Chloroform-d) for standard analysis. If solubility is poor due to the

carboxylic acid, add 1-2 drops of DMSO-d6 or use MeOD.

Note: DMSO will shift the C=O and C-OH signals slightly downfield due to hydrogen

bonding.

Concentration: Prepare a 20-30 mg/mL solution. A high concentration is required to resolve

the quaternary C4 peak, which often has long relaxation times (

).

Step 2: Acquisition Parameters (Critical for Quaternary
Detection)

Pulse Sequence: Standard Proton-Decoupled 13C (ZGPG).

Relaxation Delay (

): Set to > 2.0 seconds. The quaternary C4 and Carbonyl carbons relax slowly.[1] Insufficient
delay will suppress these peaks.

Scans: Minimum 512 scans (preferably 1024) to ensure the low-intensity quaternary C4 is

distinguishable from baseline noise.

Step 3: DEPT-135 Verification
Run a DEPT-135 experiment immediately after the standard 13C.
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Success Criteria:

C4 (THP) and C=O must disappear (confirming they are quaternary).

C2' (THF) must appear positive (Up).

All other ring carbons (CH2) must appear negative (Down).

Structural Logic & Signaling Pathway
The following diagram illustrates the logical flow for distinguishing the target molecule from its

symmetric precursor using NMR data.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2621643?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Product Analysis

Check ~40-55 ppm Region

Peak Type?

Methine (CH)
(Visible in DEPT)

~40 ppm

Quaternary (C)
(Absent in DEPT)

~52 ppm

Precursor/Analog
(REJECT)

Unreacted Starting Material

Check ~66 ppm (O-CH2)

Signal Count?

Single Peak
(Symmetric)

1 Signal

Split Peaks
(Diastereotopic)

2 Close Signals

Wrong Substituent (e.g. Methyl)

Target: 4-(Oxolan-2-yl)...
(CONFIRM)

Chiral Induction Confirmed

Click to download full resolution via product page
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Caption: Logic flow for validating the 4-(Oxolan-2-yl)oxane-4-COOH structure via 13C NMR

symmetry analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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